Cas no 72531-60-3 (4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid)

• Product Name: 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid
• CAS No: 72531-60-3
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• MDL: MFCD08443966
• CID: 3143199
• PubChem ID: 12771199
• Update Time: 2025-06-13

4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid
• 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylicacid
• MFCD08443966
• CS-0331229
• DB-425397
• 72531-60-3
• SB62465
• AKOS005072029
• CA-0716

• MDL： MFCD08443966
• Inchi： 1S/C12H8ClNO3/c13-9-3-1-7(2-4-9)11(15)8-5-10(12(16)17)14-6-8/h1-6,14H,(H,16,17)
• InChI Key： PSYVROHQCXUFNX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CNC(C(=O)O)=C1)=O

Computed Properties

• Exact Mass: 249.0192708Da
• Monoisotopic Mass: 249.0192708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Melting Point: 248-251°C

4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid

Introduction to 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic Acid (CAS No. 72531-60-3)

4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid, with the chemical formula C₁₁H₆ClNO₃, is a significant compound in the field of pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a pyrrole ring substituted with a carboxylic acid group and a chlorobenzoyl moiety. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS No. 72531-60-3 of this compound provides a unique identifier, ensuring precise classification and reference in scientific literature and databases. This numbering system is crucial for researchers to locate and verify the compound's properties and applications accurately. The 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid structure is particularly interesting due to its potential in drug development, where such heterocyclic compounds often serve as key building blocks.

In recent years, there has been growing interest in the exploration of pyrrole derivatives due to their diverse biological activities. Pyrroles are known for their role in various natural products and pharmaceuticals, making them a focal point in medicinal chemistry. The 4-Chlorobenzoyl substituent in this compound introduces additional reactivity, enabling further functionalization and diversification of its pharmacological properties.

One of the most compelling aspects of 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The pyrrole-2-carboxylic acid moiety provides a scaffold that can be modified to enhance binding affinity and selectivity, making it an attractive candidate for structure-activity relationship (SAR) studies.

Recent advancements in synthetic methodologies have further enhanced the accessibility and versatility of 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled the efficient construction of complex derivatives. These methods have opened new avenues for drug discovery, allowing chemists to explore intricate molecular architectures with precision.

The pharmaceutical industry has been particularly keen on exploring the potential of 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid due to its structural features that mimic natural products known for their therapeutic effects. For instance, some pyrrole derivatives have shown promise as antiviral agents, anticancer drugs, and anti-inflammatory compounds. The chlorobenzoyl group enhances lipophilicity, which is often crucial for membrane permeability and drug absorption.

In academic research, 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid has been employed in studies aimed at understanding molecular interactions at the atomic level. Computational chemistry techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been used to model how this compound interacts with biological targets. These studies provide insights into binding mechanisms and help in designing more effective drugs with fewer side effects.

The synthesis of 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps often include condensation reactions between chlorobenzoyl chloride and pyrrole derivatives, followed by carboxylation to introduce the carboxylic acid group. Advances in green chemistry principles have also influenced synthetic routes, emphasizing sustainability and minimizing waste generation.

Industrial applications of 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its structural motifs are found in various pesticides and herbicides designed to protect crops from pests while maintaining environmental safety. The versatility of this compound underscores its importance as a building block in multiple sectors of chemical research.

Future directions in the study of 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid include exploring its role in developing next-generation therapeutics. Researchers are investigating its potential as a scaffold for small-molecule drugs targeting emerging diseases caused by resistant pathogens or genetic mutations. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of novel derivatives with enhanced pharmacological profiles.

In conclusion, 4-(4-Chlorobenzoyl)-1H-pyrrole-2-carboxylic acid (CAS No. 72531-60-3) represents a cornerstone in modern chemical research, particularly within pharmaceutical science. Its unique structural features offer numerous opportunities for innovation across multiple disciplines. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further, driving advancements in medicine and beyond.